Cas no 1361481-40-4 (4-Amino-2,2',3',4'-tetrachlorobiphenyl)

• Product Name: 4-Amino-2,2',3',4'-tetrachlorobiphenyl
• CAS No: 1361481-40-4
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4790232
• Update Time: 2025-07-18

4-Amino-2,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,2',3',4'-tetrachlorobiphenyl

• Inchi： 1S/C12H7Cl4N/c13-9-4-3-8(11(15)12(9)16)7-2-1-6(17)5-10(7)14/h1-5H,17H2
• InChI Key： HQQNJXQSXOJRCX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.3
• Topological Polar Surface Area: 26

Additional information on 4-Amino-2,2',3',4'-tetrachlorobiphenyl

Comprehensive Analysis of 4-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS No. 1361481-40-4): Properties, Applications, and Environmental Impact

4-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS No. 1361481-40-4) is a chlorinated biphenyl derivative that has garnered significant attention in scientific research due to its unique chemical structure and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and diverse industrial uses. The presence of amino and chloro functional groups in this molecule makes it a subject of interest for studies in organic synthesis, material science, and environmental chemistry.

The molecular formula of 4-Amino-2,2',3',4'-tetrachlorobiphenyl is C₁₂H₇Cl₄N, with a molecular weight of 306.99 g/mol. Its structure consists of a biphenyl core substituted with four chlorine atoms and one amino group, which influences its physicochemical properties. Researchers often explore its solubility, thermal stability, and reactivity under various conditions. These properties are critical for applications in advanced materials and specialty chemicals.

In recent years, the demand for specialty chemicals like 4-Amino-2,2',3',4'-tetrachlorobiphenyl has increased, driven by advancements in pharmaceutical intermediates and agrochemical formulations. This compound is often investigated for its potential role in catalysis and polymer modification. For instance, its amino group can act as a ligand in metal-organic frameworks (MOFs), which are pivotal in green chemistry initiatives.

Environmental concerns surrounding chlorinated compounds have also placed 4-Amino-2,2',3',4'-tetrachlorobiphenyl under scrutiny. While it is not classified as a hazardous substance, its persistence in ecosystems warrants careful handling. Studies focus on its biodegradation pathways and ecotoxicological effects, aligning with global trends toward sustainable chemistry. Researchers are exploring microbial degradation as a viable method to mitigate its environmental footprint.

The synthesis of 4-Amino-2,2',3',4'-tetrachlorobiphenyl typically involves chlorination and amination reactions, often catalyzed by transition metals. Innovations in green synthesis methods, such as photochemical or electrochemical approaches, are gaining traction to reduce waste and energy consumption. These advancements resonate with the growing emphasis on circular economy principles in chemical manufacturing.

From an analytical perspective, techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize 4-Amino-2,2',3',4'-tetrachlorobiphenyl. These methods ensure purity and consistency, which are vital for industrial applications. Additionally, computational modeling, including density functional theory (DFT), aids in predicting its behavior in complex systems.

In conclusion, 4-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS No. 1361481-40-4) represents a versatile compound with multifaceted applications. Its study bridges gaps between organic chemistry, environmental science, and industrial innovation. As research continues, this compound may unlock new possibilities in sustainable technology and material design, addressing both scientific and societal challenges.